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Compound of Interest

Compound Name:
N-[3-(3-methyl-4-

nitrophenoxy)propyl]urea

Cat. No.: B13920482

Get Quote

To our valued researchers, scientists, and drug development professionals,

This document is intended to serve as a comprehensive technical guide on the

physicochemical properties of the compound registered under CAS number 329945-98-4.

However, after a thorough and exhaustive search of publicly available chemical databases,

commercial supplier catalogs, and scientific literature, we have been unable to identify any

compound associated with this specific CAS number.

This lack of information prevents the creation of the detailed technical guide as requested. The

absence of data for CAS 329945-98-4 suggests several possibilities:

Typographical Error: The CAS number may have been entered incorrectly. We recommend

verifying the number for any potential transcription errors.

Proprietary Compound: The substance may be a proprietary compound that is not disclosed

in public-facing databases.

Novel or Obscure Substance: The compound could be very new, or of limited scientific or

commercial interest, and therefore not yet cataloged in major chemical registries.
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Incorrect CAS Number Assignment: In rare cases, a CAS number may be incorrectly

assigned or listed in a private database without being publicly validated.

We are committed to providing accurate and in-depth scientific information. Unfortunately,

without a valid chemical identifier, we are unable to proceed with the analysis of its

physicochemical properties, the design of experimental protocols, or the generation of any

related technical content.

We recommend taking the following steps:

Verify the CAS Number: Please double-check the source of the CAS number 329945-98-4

for accuracy.

Alternative Identifiers: If you have any other identifiers for this compound, such as a chemical

name (IUPAC or common), a molecular formula, or a SMILES string, please provide them.

This information could enable us to locate the relevant data.

We apologize for any inconvenience this may cause and remain at your disposal to proceed

with your request as soon as a valid chemical identifier is available. Our team of experts is

ready to assist you in your research and development endeavors once the correct information

is provided.

To cite this document: BenchChem. [An In-depth Technical Guide to CAS Number 329945-
98-4: Physicochemical Properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13920482/docs#an-in-depth-technical-guide-to-cas-
number-329945-98-4-physicochemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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